Cas no 17467-15-1 (3-Phenyl-1,2,4-thiadiazol-5-amine)

• Product name: 3-Phenyl-1,2,4-thiadiazol-5-amine
• CAS No: 17467-15-1
• MF: C₈H₇N₃S
• MW: 177.226279497147
• MDL: MFCD00003159
• CID: 147541
• PubChem ID: 28561

3-Phenyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1,2,4-thiadiazol-5-amine
• 1,2,4-Thiadiazol-5-amine,3-phenyl-
• 5-Amino-3-phenyl-1.2.4-thiadiazole
• 1,2,4-Thiadiazol-5-amine,3-phenyl
• 2-amino-4-phenyl-1,3,5-thiadiazole
• 3-Phenyl-[1,2,4]thiadiazol-5-ylamin
• 3-phenyl-[1,2,4]thiadiazol-5-ylamine
• 3-phenyl-5-amino-1,2,4-thiadiazole
• 3-Phenyl-5-aminothiadiazole
• 5-Amino-3-phenyl-1,2,4-thiadiazole
• EINECS 241-485-0
• (3-Phenyl-[1,2,4]thiadiazol-5-yl)amine
• NSC 119930
• TIMTEC-BB SBB005511
• 4-thiadiazol-5-amine,3-phenyl-2
• 3-Phenyl-1,2,4-triazol-5-ylamine
• 3-phenyl-1,2,4-thiadiazol-5-ylamine
• 1,2,4-THIADIAZOL-5-AMINE, 3-PHENYL-
• 5-Amino-3-phenyl-1,2,4-thiadiazole,99%
• 5-AMINO-3-PHENYL-1,2,4-THIADIAZOLE 99%
• DTXSID4066204
• SMR001574350
• EN300-42973
• SDCCGMLS-0065894.P001
• InChI=1/C8H7N3S/c9-8-10-7(11-12-8)6-4-2-1-3-5-6/h1-5H,(H2,9,10,11)
• AI3-61472
• DivK1c_001049
• F9995-0582
• A811680
• HA-0214
• NSC-119930
• MFCD00003159
• AKOS000813764
• FT-0637555
• SR-01000645108-1
• 17467-15-1
• OYAHSBDYBOBAAQ-UHFFFAOYSA-
• M64KC294Z6
• BDBM50595376
• 3-Phenyl-5-amino-1,4-thiadiazole
• 1,4-Thiadiazol-5-amine, 3-phenyl-
• MLS002706954
• W-206070
• Maybridge1_002297
• NSC119930
• 1,2,4-Thiadiazole, 5-amino-3-phenyl-
• CDS1_000009
• 3-Phenyl-1,2,4-thiadiazol-5(4H)-imine #
• Z431702624
• HMS548A09
• F71615
• NS00051718
• 5-Amino-3-phenyl-1,4-thiadiazole
• CHEMBL47633
• 1,4-Thiadiazole, 5-amino-3-phenyl-
• SCHEMBL69810
• CCG-56129
• 5-amino-3-phenyl-1,2,4,-thiadiazole
• DB-043984
• DTXCID7035567
• STK517766

• MDL： MFCD00003159
• Inchi： InChI=1S/C8H7N3S/c9-8-10-7(11-12-8)6-4-2-1-3-5-6/h1-5H,(H2,9,10,11)
• InChI Key： OYAHSBDYBOBAAQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC(=N)SN2

Computed Properties

• Exact Mass: 177.03600
• Monoisotopic Mass: 177.036068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 80

Experimental Properties

• Color/Form: Not available
• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 156 ºC
• Boiling Point: 359°Cat760mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.5700 (estimate)
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 80.04000
• LogP: 2.36850
• Solubility: Not available

3-Phenyl-1,2,4-thiadiazol-5-amine Security Information

• Hazard Category Code： 36/37/38-20/21/22-41-22
• Safety Instruction： S36/37/39-S26-S22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S24/25

3-Phenyl-1,2,4-thiadiazol-5-amine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives